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Compound of Interest

Compound Name: 2,6-Dibromophenol

Cat. No.: B046663 Get Quote

Introduction

2,6-Dibromophenol is a highly versatile aromatic compound that serves as a crucial building

block in modern organic synthesis. Characterized by a phenolic hydroxyl group and two

bromine atoms at the ortho positions, its structure offers multiple reactive sites for a variety of

transformations. The electron-withdrawing nature of the bromine atoms increases the acidity of

the phenol, while the C-Br bonds provide handles for cross-coupling reactions, and the

activated aromatic ring is amenable to further substitution. These attributes make 2,6-
dibromophenol an important precursor for the synthesis of pharmaceuticals, bioactive natural

products, and advanced polymer materials. This document provides detailed application notes

and experimental protocols for its use, tailored for researchers in organic chemistry and drug

development.

Synthesis of 2,6-Dibromophenol
The efficient synthesis of 2,6-dibromophenol is the first step in its utilization. While classical

methods involving harsh reagents exist, modern approaches offer high yields under milder

conditions. Below is a reliable protocol using N-Bromosuccinimide (NBS).

Experimental Protocol: Synthesis via Directed Ortho-
Bromination
This method employs NBS for the selective dibromination of phenol at the ortho positions.
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Protocol Details:

Charge a dry Schlenk tube with phenol (1.5 g, 16 mmol) and dichloromethane (10 mL).

Add N,N-diisopropylamine (0.44 mL, 3.1 mmol) to the mixture.

In a separate Schlenk tube, dissolve N-bromosuccinimide (5.7 g, 32 mmol) in

dichloromethane (150 mL).

Slowly add the NBS solution to the phenol solution over a period of 3 hours at room

temperature (23 °C).

After the addition is complete, stir the reaction mixture for an additional hour.

Quench the reaction by adding 1M hydrochloric acid (50 mL).

Transfer the mixture to a separatory funnel, add water (80 mL), and extract the organic layer.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum to

yield the product.[1]

Data Presentation: Synthesis of 2,6-Dibromophenol
The following table summarizes the quantitative data for the described synthesis protocol.

Method
Key
Reagents

Solvent
Temperat
ure

Time Yield
Referenc
e

Directed

Ortho-

Brominatio

n

Phenol, N-

Bromosucc

inimide,

Diisopropyl

amine

Dichlorome

thane
23 °C 4 h 79% [1]

Visualization: Synthesis Workflow
The diagram below illustrates the straightforward workflow for the synthesis of 2,6-
dibromophenol from phenol.
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Phenol

N-Bromosuccinimide (2 eq.)
Dichloromethane

1. Add Reagents

2,6-Dibromophenol

2. Stir 4h @ 23°C

Aqueous Workup &
Purification
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Catalytic Cycle

Pd(0)L₂

R¹-Pd(II)L₂-X

Oxidative Addition
(R¹-X)

R¹-Pd(II)L₂-R²

Transmetalation
(R²-B(OR)₂ + Base)

Reductive Elimination
(R¹-R²)

Ar-Ar'
(Biaryl Product)

Ar-Br
(e.g., 2,6-Dibromoanisole)

Ar'-B(OH)₂
(Arylboronic Acid)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituted Phenol

Dibrominated Phenol
(e.g., 2,6-Dibromophenol)

Bromination

Functionalized Phenol
(e.g., Syringaldehyde)

Nucleophilic
Aromatic Substitution

(e.g., Cu-cat. Methoxylation)

Final Product
(e.g., 3,4,5-Trimethoxybenzaldehyde)

Further Functionalization
(e.g., Methylation)

 

2,6-Disubstituted Phenol
(e.g., R=Br, Me)

Cu(I)/Amine Catalyst
+ O₂ (Oxidant)

Poly(2,6-disubstituted-
1,4-phenylene oxide)

Radical Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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